2-ETHYL-5-METHYL FURAN
2-ETHYL-5-METHYL FURAN
2-Ethyl-5-methylfuran, also known as furan, 2-methyl, 5-ethyl, belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 2-Ethyl-5-methylfuran is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). 2-Ethyl-5-methylfuran has been primarily detected in feces. 2-Ethyl-5-methylfuran exists in all eukaryotes, ranging from yeast to humans.
2-Ethyl-5-methylfuran is a member of furans.
2-Ethyl-5-methylfuran is a member of furans.
Brand Name:
Vulcanchem
CAS No.:
1703-52-2
VCID:
VC0167692
InChI:
InChI=1S/C7H10O/c1-3-7-5-4-6(2)8-7/h4-5H,3H2,1-2H3
SMILES:
CCC1=CC=C(O1)C
Molecular Formula:
C7H10O
Molecular Weight:
110.15 g/mol
2-ETHYL-5-METHYL FURAN
CAS No.: 1703-52-2
Main Products
VCID: VC0167692
Molecular Formula: C7H10O
Molecular Weight: 110.15 g/mol
CAS No. | 1703-52-2 |
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Product Name | 2-ETHYL-5-METHYL FURAN |
Molecular Formula | C7H10O |
Molecular Weight | 110.15 g/mol |
IUPAC Name | 2-ethyl-5-methylfuran |
Standard InChI | InChI=1S/C7H10O/c1-3-7-5-4-6(2)8-7/h4-5H,3H2,1-2H3 |
Standard InChIKey | NBXLPPVOZWYADY-UHFFFAOYSA-N |
SMILES | CCC1=CC=C(O1)C |
Canonical SMILES | CCC1=CC=C(O1)C |
Boiling Point | 118.5 °C |
Description | 2-Ethyl-5-methylfuran, also known as furan, 2-methyl, 5-ethyl, belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 2-Ethyl-5-methylfuran is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). 2-Ethyl-5-methylfuran has been primarily detected in feces. 2-Ethyl-5-methylfuran exists in all eukaryotes, ranging from yeast to humans. 2-Ethyl-5-methylfuran is a member of furans. |
PubChem Compound | 74346 |
Last Modified | Nov 11 2021 |
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